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Abstract

This technical guide provides an in-depth analysis of the cellular effects of Pfi-4, a potent and
selective chemical probe for the BRPF1B bromodomain. BRPF1B (Bromodomain and PHD
Finger Containing 1, isoform B) is a critical scaffolding protein within the MOZ/MORF histone
acetyltransferase (HAT) complexes, which are pivotal in regulating gene transcription.
Dysregulation of these complexes is implicated in various pathologies, including cancer. Pfi-4
serves as a valuable tool to dissect the cellular functions of BRPF1B. This document
summarizes the quantitative biophysical and cellular data of Pfi-4, details the experimental
protocols for key assays, and visualizes the relevant biological pathways and experimental
workflows.

Introduction to BRPF1B and Pfi-4

BRPF1 is a multidomain protein that acts as a scaffold for the MOZ (KAT6A) and MORF
(KAT6B) HAT complexes.[1] These complexes also include ING4/5 and MEAF6, and they play
a crucial role in acetylating histone H3, thereby modulating chromatin structure and gene
expression.[1][2] BRPF1 exists in two main isoforms, BRPF1A and BRPF1B, generated by
alternative splicing. A key difference lies in the bromodomain of BRPF1A, which contains a
residue insertion in the ZA-loop that prevents its binding to acetylated histone peptides.[3] In
contrast, the bromodomain of BRPF1B is a functional "reader” of acetylated lysines on
histones, tethering the HAT complex to chromatin.
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Pfi-4 is a potent and highly selective small molecule inhibitor that specifically targets the

bromodomain of BRPF1B.[4][5] Its selectivity makes it an excellent chemical probe to

investigate the specific roles of the BRPF1B isoform in cellular processes.

Quantitative Data Presentation

The following tables summarize the key quantitative data for Pfi-4's interaction with BRPF1B

and its cellular effects.

Table 1: In Vitro Binding Affinity and Potency of Pfi-4

Parameter Target Value Assay Method Reference(s)
o o Isothermal

Binding Affinity o

BRPF1B 13 nM Titration
(Kd) .

Calorimetry (ITC)
IC50 BRPF1B 172 nM ALPHAscreen [4][6]
BRPF1B 80 nM Not Specified [7]
Cellular IC50 BRPF1B 240 nM NanoBRET™ [3]
BRPF1B 250 nM Not Specified [5]
Table 2: Selectivity Profile of Pfi-4
L Fold

Binding o
Off-Target L Selectivity (vs. Assay Method Reference(s)

Affinity (Kd)

BRPF1B)

No effect FRAP,
BRPF1A - [3]

observed NanoBRET™
BRD1 (BRPF2) 775 nM ~60-fold ITC [3]
CECR2 2350 nM ~180-fold ITC [3]
BRD4 >10 uM >769-fold ALPHAscreen [4]
TRIM24 >10 uM >769-fold ALPHASscreen [4]
© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b15572204?utm_src=pdf-body
https://www.texaschildrens.org/sites/default/files/pictures/departments/Cancer/horton-mtt-cell-assay-protocol1.pdf
https://www.abcam.com/en-us/technical-resources/protocols/mtt-assay
https://www.benchchem.com/product/b15572204?utm_src=pdf-body
https://www.benchchem.com/product/b15572204?utm_src=pdf-body
https://www.texaschildrens.org/sites/default/files/pictures/departments/Cancer/horton-mtt-cell-assay-protocol1.pdf
https://www.protocols.io/view/mtt-assay-protocol-cpv7vn9n.pdf
https://www.protocols.io/view/isothermal-titration-calorimetry-itc-j8nlkr7x6v5r/v1
https://researchtweet.com/mtt-assay-protocol-for-cell-viability/
https://www.abcam.com/en-us/technical-resources/protocols/mtt-assay
https://www.benchchem.com/product/b15572204?utm_src=pdf-body
https://researchtweet.com/mtt-assay-protocol-for-cell-viability/
https://researchtweet.com/mtt-assay-protocol-for-cell-viability/
https://researchtweet.com/mtt-assay-protocol-for-cell-viability/
https://www.texaschildrens.org/sites/default/files/pictures/departments/Cancer/horton-mtt-cell-assay-protocol1.pdf
https://www.texaschildrens.org/sites/default/files/pictures/departments/Cancer/horton-mtt-cell-assay-protocol1.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15572204?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Table 3: Cellular Effects of Pfi-4

Cell Type Effect Concentration  Assay Reference(s)
Induces
relocalization of
U20s 500 nM FRAP
BRPF1B from
chromatin
Non-toxic up to Cell Viability
u20s Up to 50 uM [3]
50 uM Assay
Inhibits
Human Differentiation
osteoclast 1.25 uM [4]
Monocytes Assay

differentiation

Taxol-Resistant -
Sensitizes cells

Triple-Negative - Cell Viability
to Taxol, reduces  Not specified

Breast Cancer o Assay
cell viability

(TNBC) cells

Signaling Pathways and Mechanisms of Action

Pfi-4 exerts its cellular effects by competitively binding to the acetyl-lysine binding pocket of the
BRPF1B bromodomain. This prevents BRPF1B from recognizing and binding to acetylated
histones, leading to the dissociation of the MOZ/MORF HAT complex from chromatin. The
resulting decrease in local histone acetylation alters the expression of target genes involved in
various cellular processes.

Diagram 1: BRPF1B-Containing MOZ/MORF HAT
Complex
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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